Cas no 17754-01-7 (4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole)

4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole structure
17754-01-7 structure
Product Name:4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole
CAS No:17754-01-7
MF:C6Br2Cl2N2S
MW:362.856595993042
CID:5682697
PubChem ID:67515482
Update Time:2023-09-14

4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4,7-Dibromo-5,6-dichloro-benzo[1,2,5]thiadiazole
    • 2,1,3-Benzothiadiazole, 4,7-dibromo-5,6-dichloro-
    • 17754-01-7
    • SCHEMBL2727967
    • HIAJJWRLCFFJRQ-UHFFFAOYSA-N
    • 4,7-Dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole
    • 4,7-dibromo-5,6-dichloro-2,1,3-benzothiadiazole
    • 4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole
    • Inchi: 1S/C6Br2Cl2N2S/c7-1-3(9)4(10)2(8)6-5(1)11-13-12-6
    • InChI Key: HIAJJWRLCFFJRQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C2C1=NSN=2)Br)Cl)Cl

Computed Properties

  • Exact Mass: 361.75055g/mol
  • Monoisotopic Mass: 359.75260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 2.329±0.06 g/cm3(Predicted)
  • Boiling Point: 397.4±37.0 °C(Predicted)
  • pka: -5.69±0.50(Predicted)

4,7-dibromo-5,6-dichlorobenzo[c][1,2,5]thiadiazole Related Literature

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